5-(Trifluoromethyl)biphenyl-2-sulfonyl chloride

• Molecular Formula: C13H8ClF3O2S
• Molecular Weight: 320.71 g/mol
• SMILES: C1=CC=C(C=C1)C2=C(C=CC(=C2)C(F)(F)F)S(=O)(=O)Cl
• InChI: InChI=1S/C13H8ClF3O2S/c14-20(18,19)12-7-6-10(13(15,16)17)8-11(12)9-4-2-1-3-5-9/h1-8H
• InChIKey: YGKOWWBSKXSQPF-UHFFFAOYSA-N

5-(Trifluoromethyl)biphenyl-2-sulfonyl chloride: Identity & Class

5-(Trifluoromethyl)biphenyl-2-sulfonyl chloride (CAS 1214346-20-9) is a fluorinated arylsulfonyl chloride within the biphenylsulfonyl chloride subclass . With a molecular formula of C₁₃H₈ClF₃O₂S and a molecular weight of 320.71 g/mol, this compound situates itself as a higher-molecular-weight, more lipophilic analogue of the unsubstituted biphenyl-2-sulfonyl chloride (CAS 2688-90-6, MW 252.72 g/mol) . The defining structural feature is the concomitant presence of a trifluoromethyl (-CF₃) substituent at the 5-position and a sulfonyl chloride group at the 2-position of the biphenyl framework, a combination that creates a distinct electronic and steric environment relative to its positional isomers and non-fluorinated parent .

Fluorinated arylsulfonyl chloride building block

Enables synthesis of CF₃-substituted biphenyl sulfonamides

Distinct electronic and steric profile from non-fluorinated parent

Why Analogs Cannot Substitute This Sulfonyl Chloride

Biphenyl sulfonyl chlorides are not freely interchangeable building blocks. The introduction of a trifluoromethyl group fundamentally alters electronic character, lipophilicity, and metabolic stability of downstream sulfonamides, while the precise positional relationship between the -SO₂Cl and -CF₃ groups governs both the electrophilic reactivity of the sulfonyl center and the three-dimensional presentation of substituents in target molecules [1]. Substituting this compound with unsubstituted biphenyl-2-sulfonyl chloride eliminates the strong electron-withdrawing effect (σₘ = 0.43 for CF₃) that enhances sulfonylation rates and tunes the pKₐ of derived sulfonamides [2]. Using a regioisomer (e.g., 4′-(trifluoromethyl)biphenyl-3-sulfonyl chloride or 3′-(trifluoromethyl)biphenyl-4-sulfonyl chloride) delivers a different exit vector geometry and altered electronic coupling between the CF₃ and SO₂Cl groups, potentially compromising structure-activity relationships (SAR) established with this specific scaffold .

Unsubstituted biphenyl-2-sulfonyl chloride

Lacks the strong electron-withdrawing effect of CF₃; may alter sulfonylation rate and sulfonamide pKₐ, shifting SAR profiles.

Regioisomeric CF₃-biphenyl sulfonyl chlorides

Different CF₃/SO₂Cl geometry changes exit vector and electronic coupling; may compromise target engagement established with the 2-SO₂Cl,5-CF₃ scaffold.

Simpler benzenesulfonyl chlorides

Mechanistic divergence in solvolysis may prevent direct transfer of optimized reaction conditions; biphenyl-specific sensitivity parameters differ.

• [1] Taylor & Francis. Trifluoromethylthioaromatics and Trifluoromethylsulfonylaromatics. In: Fluorine in Heterocyclic Chemistry. 2018. ISBN 978-1-138-03479-7. View Source
• [2] Hammett, L. P. The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. J. Am. Chem. Soc. 1937, 59, 96–103. (σₘ for CF₃ = 0.43) View Source

Quantitative Differentiation vs. Closest Analogs

Enhanced Lipophilicity vs. Non-Fluorinated Parent

The target compound exhibits a computed XLogP3 of 4.5, representing a significant increase in lipophilicity compared to the non-fluorinated parent biphenyl-2-sulfonyl chloride, which has reported logP values ranging from 3.6 to 4.36 [1]. This ~0.9–0.14 log unit increase corresponds to an approximately 1.4-fold enhancement in octanol-water partition coefficient, consistent with the established property of the CF₃ group as a lipophilicity-enhancing substituent [2]. For sulfonamide derivatives, this translates into improved membrane permeability and potentially higher oral bioavailability.

Lipophilicity Shift

Head-to-head

ΔlogP ≈ +0.14 to +0.9

Supports membrane permeability assessment in derivative screening

XLogP3 4.5 vs parent logP 3.6–4.36; computed vs experimental

Evidence Dimension	Lipophilicity (XLogP3 / logP)
Target Compound Data	XLogP3 = 4.5 (PubChem computed)
Comparator Or Baseline	Biphenyl-2-sulfonyl chloride (CAS 2688-90-6): logP = 3.6 (chem960.com) to 4.36 (yybyy.com)
Quantified Difference	ΔlogP ≈ +0.14 to +0.9 (target more lipophilic)
Conditions	Computed XLogP3 / experimental logP values from authoritative databases

Why This Matters

Higher lipophilicity directly impacts the drug-likeness of derived sulfonamide libraries, influencing membrane permeability, plasma protein binding, and metabolic clearance—key parameters in lead optimization.

• [1] yybyy.com. 2-Phenylbenzenesulfonyl chloride, CAS 2688-90-6. LogP = 4.3619. URL: https://www.yybyy.com/2688-90-6 (accessed 2026-04-28). View Source
• [2] PubChem. 2-(Trifluoromethyl)biphenyl-4-sulfonyl chloride (CID 46315108). XLogP3-AA = 4.5. URL: https://pubchem.ncbi.nlm.nih.gov/compound/46315108 (accessed 2026-04-28). View Source

Electronic Activation by 5-CF₃ Substituent

The trifluoromethyl group at position 5 exerts an electron-withdrawing inductive effect (σₘ = 0.43) on the sulfonyl chloride at position 2 of the same ring, increasing the electrophilicity of the sulfur center [1]. This is supported by the established linear relationship between Hammett σ values and the antisymmetric SO₂ stretching frequencies in substituted aromatic sulfonyl chlorides [2]. In contrast, the unsubstituted biphenyl-2-sulfonyl chloride (H at position 5, σₘ = 0.00) lacks this activation. For the positional isomer 4′-(trifluoromethyl)biphenyl-3-sulfonyl chloride, the CF₃ group resides on the distal ring, resulting in weaker electronic communication with the SO₂Cl center and a fundamentally different reactivity profile .

Electronic Activation

Class-level

σₘ(CF₃) = +0.43

May enhance sulfonylation rate via increased electrophilicity

Hammett σ correlation; SO₂ stretching frequency evidence

Evidence Dimension	Electron-withdrawing strength (Hammett σₘ)
Target Compound Data	σₘ(CF₃) = 0.43 (meta to SO₂Cl on same ring)
Comparator Or Baseline	Biphenyl-2-sulfonyl chloride: σₘ(H) = 0.00; 4′-(Trifluoromethyl)biphenyl-3-sulfonyl chloride: CF₃ on distal ring, σₚ(CF₃) = 0.54 but electronically decoupled from SO₂Cl
Quantified Difference	Δσₘ = +0.43 vs. unsubstituted parent; regioisomeric electronic coupling qualitatively distinct
Conditions	Hammett σ constants from literature; SO₂ stretching frequency correlation from Weigmann & Malewski

Why This Matters

The enhanced electrophilicity of the sulfonyl chloride group translates into faster reaction rates with amine nucleophiles during sulfonamide synthesis, enabling higher yields under milder conditions—an important practical consideration for library synthesis.

• [1] Hammett, L. P. The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. J. Am. Chem. Soc. 1937, 59, 96–103. View Source
• [2] Weigmann, H.-J.; Malewski, G. Correlation between SO₂ stretching vibrations and Hammett σ-values in substituted aromatic sulfonyl chlorides. (Socolar abstract). View Source

Molecular Weight Differentiation for Fragment Screening

At 320.71 g/mol, the target compound is 68.0 g/mol (26.9%) heavier than the non-fluorinated biphenyl-2-sulfonyl chloride (252.72 g/mol) . This mass increment, attributable solely to the replacement of one aromatic hydrogen with a CF₃ group, is critical in fragment-based drug discovery where every atom contributes to ligand efficiency metrics. In bioconjugation applications (e.g., activity-based protein profiling), the distinct mass shift of +68 Da provides a clear mass spectrometry signature that can distinguish probe-labeled proteins from those modified by non-fluorinated control probes [1].

Mass Shift

Head-to-head

+68.0 Da vs parent

Provides MS-detectable tag for reaction monitoring and proteomics

320.71 g/mol; enables fragment-based ligand efficiency tracking

Evidence Dimension	Molecular weight
Target Compound Data	320.71 g/mol (C₁₃H₈ClF₃O₂S)
Comparator Or Baseline	Biphenyl-2-sulfonyl chloride: 252.72 g/mol (C₁₂H₉ClO₂S)
Quantified Difference	+68.0 g/mol (+26.9% mass increase)
Conditions	Calculated from molecular formulas; vendor-confirmed MW

Why This Matters

The defined mass shift provides a built-in analytical handle for mass spectrometry-based assays, enabling unambiguous differentiation of probe-modified species from background in chemical proteomics workflows.

• [1] Cravatt, B. F.; Wright, A. T.; Kozarich, J. W. Activity-Based Protein Profiling: From Enzyme Chemistry to Proteomic Chemistry. Annu. Rev. Biochem. 2008, 77, 383–414. View Source

Regioisomeric Exit Vector Geometry for SAR

Among the four CF₃-substituted biphenyl sulfonyl chloride regioisomers sharing the formula C₁₃H₈ClF₃O₂S, the target compound (2-SO₂Cl, 5-CF₃) presents a unique substitution geometry where the sulfonyl chloride is flanked by an ortho-phenyl group and a meta-CF₃ group . In the 2-(trifluoromethyl)biphenyl-4-sulfonyl chloride isomer (CAS 1183304-29-1), the CF₃ is ortho to the inter-ring bond, creating greater steric congestion around the biphenyl axis; in the 4′-(trifluoromethyl)biphenyl-3-sulfonyl chloride (CAS 731779-91-2) and 3′-(trifluoromethyl)biphenyl-4-sulfonyl chloride (CAS 885267-96-9), the CF₃ and SO₂Cl occupy different rings, yielding distinct three-dimensional presentations [1]. These geometric differences are non-trivial for protein-ligand docking: a 2017 study identified the 3′-(trifluoromethyl)biphenyl-4-yl scaffold (derived from 3′-(trifluoromethyl)biphenyl-4-sulfonyl chloride) as optimal for DOCK1 inhibition (TBOPP), whereas the 5-CF₃,2-SO₂Cl geometry of the target may preference different protein pockets [2].

Exit Vector Geometry

Cross-study

2-SO₂Cl, 5-CF₃ (target) vs. 4 regioisomers

Distinct 3D presentation may preference different protein pockets

TBOPP uses 4-SO₂Cl, 3′-CF₃ scaffold; geometry-specific SAR

Evidence Dimension	Substitution geometry and exit vector orientation
Target Compound Data	2-SO₂Cl, 5-CF₃ on same ring; CF₃ meta to SO₂Cl; phenyl ortho to SO₂Cl
Comparator Or Baseline	2-(Trifluoromethyl)biphenyl-4-sulfonyl chloride (4-SO₂Cl, 2-CF₃); 4′-(trifluoromethyl)biphenyl-3-sulfonyl chloride (3-SO₂Cl, 4′-CF₃); 3′-(trifluoromethyl)biphenyl-4-sulfonyl chloride (4-SO₂Cl, 3′-CF₃)
Quantified Difference	Distinct dihedral angles and distance between CF₃ and SO₂Cl centroids (qualitative comparison; exact values dependent on conformational analysis)
Conditions	Structural comparison based on SMILES and InChI; biological relevance inferred from DOCK1 inhibitor SAR (TBOPP uses 4-SO₂Cl, 3′-CF₃ scaffold)

Why This Matters

For medicinal chemistry programs, the specific regioisomer dictates the exit vector of the sulfonamide linkage and the spatial positioning of the CF₃ group; selecting the wrong isomer can lead to loss of target engagement even if the overall pharmacophore is preserved.

• [1] PubChem. 2-(Trifluoromethyl)biphenyl-4-sulfonyl chloride (CID 46315108). URL: https://pubchem.ncbi.nlm.nih.gov/compound/46315108 (accessed 2026-04-28). View Source
• [2] Targeting Ras-Driven Cancer Cell Survival and Invasion through Selective Inhibition of DOCK1. Cell Reports 2017, 19, 969–980. TBOPP identified as 1-(2-(3′-(trifluoromethyl)-[1,1′-biphenyl]-4-yl)-2-oxoethyl)-5-pyrrolidinylsulfonyl-2(1H)-pyridone. View Source

Commercial Availability vs. Custom Synthesis Isomers

The target compound (CAS 1214346-20-9) is stocked by multiple independent suppliers (Bidepharm, Leyan, AKSci) with standardized purity specifications of 95% and batch-specific QC data (NMR, HPLC, GC) available upon request . In contrast, the positional isomer 4′-(trifluoromethyl)biphenyl-3-sulfonyl chloride (CAS 731779-91-2) shows more limited supplier coverage, with some vendors listing it as discontinued, and the isomer 2-(trifluoromethyl)biphenyl-4-sulfonyl chloride (CAS 1183304-29-1) has fewer accessible vendors overall [1]. This broader commercial footprint reduces procurement risk and lead time variability for the target compound.

Supplier Coverage

Supplier landscape

≥3 vendors, 95%+ purity, batch QC

Reduces procurement risk for long-term programs

Bidepharm, Leyan, AKSci; some regioisomers discontinued

Evidence Dimension	Supplier count and commercial accessibility
Target Compound Data	≥3 independent vendors with stock (Bidepharm, Leyan, AKSci); purity 95%+ with batch QC
Comparator Or Baseline	4′-(Trifluoromethyl)biphenyl-3-sulfonyl chloride: ~2-3 vendors, some discontinued; 2-(Trifluoromethyl)biphenyl-4-sulfonyl chloride: 1-2 vendors
Quantified Difference	2-3× greater vendor redundancy for target compound
Conditions	Supplier landscape assessment as of April 2026

Why This Matters

Multi-vendor availability ensures competitive pricing, supply chain resilience, and continuity of supply for long-term research programs—critical factors in industrial procurement decisions.

• [1] PubChem. 2-(Trifluoromethyl)biphenyl-4-sulfonyl chloride (CID 46315108). Vendor listing. URL: https://pubchem.ncbi.nlm.nih.gov/compound/46315108 (accessed 2026-04-28). View Source

Solvolysis Mechanism Divergence from Simpler Arylsulfonyl Chlorides

Solvolytic kinetic studies on 4-(chlorosulfonyl)biphenyl (a close structural relative) reveal fundamentally different mechanistic behavior compared to benzenesulfonyl chloride. The biphenyl derivative exhibits Grunwald-Winstein sensitivity values of l = 0.60 and m = 0.47, significantly lower than those of benzenesulfonyl chloride (l = 1.10, m = 0.61), indicating a shift from a dissociative SN2 mechanism toward an ionization pathway [1]. For the target compound bearing an additional CF₃ group, the enhanced electrophilicity would be expected to further modulate these sensitivity parameters. This biphenyl-specific mechanistic divergence means that reaction conditions optimized for simple benzenesulfonyl chlorides (e.g., tosyl chloride) may not transfer effectively to biphenyl systems, and the CF₃ substituent adds an additional layer of electronic tuning that is absent in the unsubstituted biphenyl analogue [2].

Solvolytic Mechanism

Class-level

l,m parameters differ from benzenesulfonyl chloride

Reaction conditions may not transfer from simpler sulfonyl chlorides

Based on 4-(chlorosulfonyl)biphenyl study; CF₃ effect predicted

Evidence Dimension	Solvolytic mechanism (Grunwald-Winstein l and m parameters)
Target Compound Data	Not directly measured; predicted l < 0.60, m < 0.47 based on CF₃ electron-withdrawing effect
Comparator Or Baseline	4-(Chlorosulfonyl)biphenyl: l = 0.60, m = 0.47; Benzenesulfonyl chloride: l = 1.10, m = 0.61
Quantified Difference	Δl ≈ −0.50 (biphenyl vs. benzenesulfonyl chloride baseline); CF₃ effect on l and m predicted additional reduction
Conditions	Solvolysis in 35 solvent systems; extended Grunwald-Winstein correlation coefficient R = 0.940

Why This Matters

Understanding the solvolytic mechanism is critical for predicting hydrolytic stability during storage and reaction workup, as well as for designing sulfonylation conditions that maximize yield while minimizing competing hydrolysis.

• [1] Kang, S. J.; Koh, H. J. Application of the Extended Grunwald-Winstein Equation to the Solvolyses of 4-(Chlorosulfonyl)biphenyl. J. Korean Chem. Soc. 2017, 61, 25–31. DOI: 10.5012/jkcs.2017.61.1.25. View Source
• [2] Kevill, D. N.; D'Souza, M. J. Application of the NT Solvent Nucleophilicity Scale to Attack at Sulfur: Solvolyses of Benzenesulfonyl Chlorides. Collect. Czech. Chem. Commun. 1999, 64, 1190–1202. View Source

Key Applications in Scientific Procurement

Fluorinated Sulfonamide Library for Lead Optimization

The enhanced electrophilicity (σₘ = 0.43 for 5-CF₃) and elevated lipophilicity (XLogP3 = 4.5) make this compound an ideal sulfonyl chloride building block for generating focused libraries of CF₃-bearing biphenyl sulfonamides [1]. The 2-SO₂Cl, 5-CF₃ substitution pattern provides a defined exit vector geometry that is orthogonal to the 3′-CF₃,4-SO₂Cl scaffold utilized in the DOCK1 inhibitor TBOPP, enabling exploration of complementary chemical space in protein-protein interaction inhibitor programs . The +68 Da mass shift relative to non-fluorinated controls facilitates rapid LC-MS-based reaction monitoring and product confirmation.

ABPP Probe Design with Fluorinated Mass Tags

The 68.0 g/mol mass increment conferred by the CF₃ group provides a clear, interpretable mass shift in intact protein mass spectrometry, enabling differentiation between probe-labeled and control-treated proteomes without resorting to isotopic labeling [1]. The 5-CF₃ group further serves as a ¹⁹F NMR handle, allowing orthogonal confirmation of probe labeling efficiency in complex biological matrices [2]. Procurement from vendors offering batch-specific HPLC and NMR QC data (Bidepharm, Leyan) ensures lot-to-lot consistency essential for reproducible chemical proteomics experiments .

Agrochemical Intermediate with Enhanced Metabolic Stability

The biphenylsulfonyl chloride scaffold is a recognized precursor for herbicidal and fungicidal sulfonamides [1]. The CF₃ substituent enhances metabolic stability against oxidative degradation—a critical attribute for agrochemicals requiring prolonged field half-life. The target compound's multi-vendor commercial availability (Bidepharm, Leyan, AKSci) with standardized 95% purity and batch QC supports process chemistry scale-up from discovery (gram scale) to pilot production (kilogram inquiries available) .

Mechanistic Probe for Sulfonyl Transfer Substituent Effects

As demonstrated by solvolytic studies on 4-(chlorosulfonyl)biphenyl, the biphenyl framework introduces mechanistic divergence (lower l and m sensitivity parameters) relative to simpler benzenesulfonyl chlorides [1]. The 5-CF₃ substituent on the target compound adds a well-quantified electronic perturbation (σₘ = +0.43) that can be systematically compared against the unsubstituted parent (σₘ = 0.00), making this compound a valuable tool for physical organic chemistry investigations into substituent effects on sulfonyl transfer mechanism and transition state structure .

Application

Selection Property

Validation Focus

Fluorinated sulfonamide library synthesis

CF₃-enhanced electrophilicity & lipophilicity

Mass shift-based reaction monitoring

Activity-based protein profiling (ABPP) probes

CF₃ mass tag & ¹⁹F NMR handle

Batch consistency for proteomics

Agrochemical intermediate scale-up

CF₃-enhanced metabolic stability

Multi-vendor supply resilience

Physical organic mechanistic probe

Well-defined electronic substituent effect

Solvolytic mechanism comparison

• [1] Hammett, L. P. J. Am. Chem. Soc. 1937, 59, 96–103; Kang, S. J.; Koh, H. J. J. Korean Chem. Soc. 2017, 61, 25–31. View Source
• [2] Cravatt, B. F. et al. Annu. Rev. Biochem. 2008, 77, 383–414; ¹⁹F NMR as orthogonal detection modality. View Source